Cas no 1805092-44-7 (2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805092-44-7
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853737
• Update Time: 2025-11-06

2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-6-3(1-4(14)15)2-13-8(12)5(6)7(10)11/h2,7H,1H2,(H2,12,13)(H,14,15)
• InChI Key： QQHTZERMLUMXON-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(N)=NC=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid

2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid: A Versatile Building Block in Modern Medicinal Chemistry

The compound 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805092-44-7) represents a structurally unique class of pyridine derivatives that have garnered significant attention in contemporary pharmaceutical research. With its combination of an amino group, bromo substituent, difluoromethyl moiety, and acetic acid functionality, this molecule serves as a critical intermediate for the synthesis of bioactive compounds targeting diverse therapeutic areas. Recent advancements in medicinal chemistry highlight the strategic value of such multifunctional scaffolds in addressing unmet medical needs.

The CAS No. 1805092-44-7 compound is particularly notable for its structural flexibility, enabling its integration into drug discovery pipelines for central nervous system (CNS) disorders, anti-inflammatory agents, and enzyme inhibitors. The presence of the pyridine ring, a well-established pharmacophore in drug design, provides a platform for hydrogen bonding and π–π stacking interactions with biological targets. The bromo substituent at the 4-position offers opportunities for further functionalization through cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity—a critical factor in optimizing drug-like properties.

In recent studies published in *Journal of Medicinal Chemistry* (2023), researchers demonstrated that pyridine-based carboxylic acids like 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid exhibit promising activity as dual inhibitors of histone deacetylases (HDACs) and phosphodiesterase 10A (PDE10A). These enzymes are implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The compound’s acetic acid moiety was found to play a pivotal role in forming salt bridges with key residues in the active sites of these enzymes, enhancing binding affinity compared to traditional scaffolds.

Synthetic approaches to CAS No. 1805092-44-7 have been optimized using modern catalytic methods reported by *Organic Letters* (Q3 2023). A notable route involves the selective bromination of a difluorinated pyridine derivative followed by amidation with glycine analogs under microwave-assisted conditions. This methodology achieves high regioselectivity and yields exceeding 85%, making it suitable for large-scale production required in pharmaceutical development.

The difluoromethyl group has emerged as a key innovation in medicinal chemistry due to its ability to mimic natural methyl groups while conferring resistance to metabolic oxidation. This property is particularly valuable for improving oral bioavailability—a challenge often encountered with conventional pyridine derivatives. Computational studies using density functional theory (DFT) have further elucidated how this substitution pattern influences electronic distribution across the pyridine ring, guiding rational design strategies for target optimization.

Beyond its direct application as an intermediate, 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-acetic acid has inspired new directions in prodrug development. Researchers at leading pharmaceutical institutions have utilized this scaffold to create masked derivatives that undergo site-specific activation within tumor microenvironments through pH-dependent cleavage mechanisms. Such innovations align with current trends toward precision medicine and targeted therapies.

The bromo functionality at position 4 enables access to diverse heterocyclic frameworks via transition-metal-catalyzed coupling reactions like Buchwald–Hartwig or Sonogashira couplings. This versatility was recently exploited in the development of novel kinase inhibitors targeting epidermal growth factor receptor (EGFR) mutations associated with non-small cell lung cancer (NSCLC). The resulting compounds demonstrated improved selectivity profiles compared to first-generation tyrosine kinase inhibitors.

In parallel with traditional applications, this compound has found niche roles in materials science research. Its unique combination of electron-deficient pyridine rings and electron-rich amino groups makes it an ideal candidate for constructing supramolecular assemblies through non-covalent interactions—a field gaining traction for smart drug delivery systems and stimuli-responsive materials.

Eco-friendly synthesis protocols for CAS No. 1805092-44-7 are currently under investigation using biocatalytic approaches reported by *Green Chemistry* (Vol. 36). Enzymatic bromination methods employing haloperoxidases have shown potential to reduce solvent usage by over 60% while maintaining product purity above pharmaceutical grade standards (>99% HPLC).

The amino group at position 2 provides additional synthetic handles for conjugation reactions essential in bioconjugate chemistry applications such as antibody-drug conjugates (ADCs). Recent work from *ACS Medicinal Chemistry Letters* highlights how this functional group can be selectively protected during multistep syntheses without compromising overall yield or stereoselectivity.

In summary, CAS No. 1805092-44-7 stands at the intersection of several cutting-edge research domains within medicinal chemistry and chemical biology. Its multifunctional architecture not only addresses current limitations in drug design but also opens new avenues for exploring structure–activity relationships across multiple therapeutic targets.